Cas no 32464-66-7 (1-Phenazinecarboxylic acid, 8-methoxy-)

1-Phenazinecarboxylic acid, 8-methoxy- structure
32464-66-7 structure
Product Name:1-Phenazinecarboxylic acid, 8-methoxy-
CAS No:32464-66-7
MF:C14H10N2O3
MW:254.24080324173
CID:1450344
PubChem ID:12318566
Update Time:2025-04-20

1-Phenazinecarboxylic acid, 8-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Phenazinecarboxylic acid, 8-methoxy-
    • 8-Methoxy-1-phenazinecarboxylic acid
    • SCHEMBL7573459
    • DB-186661
    • 32464-66-7
    • Inchi: 1S/C14H10N2O3/c1-19-8-5-6-10-12(7-8)16-13-9(14(17)18)3-2-4-11(13)15-10/h2-7H,1H3,(H,17,18)
    • InChI Key: SHSWINYYTWKUFS-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)N=C1C(C(=O)O)=CC=CC1=N2

Computed Properties

  • Exact Mass: 254.0692
  • Monoisotopic Mass: 254.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 72.3Ų

Experimental Properties

  • PSA: 72.31

1-Phenazinecarboxylic acid, 8-methoxy- Related Literature

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